Cas no 119910-38-2 (1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde)

• Product Name: 1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
• CAS No: 119910-38-2
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD12924064
• CID: 133126
• PubChem ID: 14361705
• Update Time: 2025-10-18

1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
• 1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde, 1-methyl- (9CI)
• 1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde,1-methyl-
• 1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde
• 1-METHYL-1H-PYRROLO[3,2-C]PYRIDINE-3-CARBOXALDEHYDE
• 119910-38-2
• 1-METHYLPYRROLO[3,2-C]PYRIDINE-3-CARBALDEHYDE
• 1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde,1-methyl-(9ci)
• SCHEMBL10426504

• MDL： MFCD12924064
• Inchi： 1S/C9H8N2O/c1-11-5-7(6-12)8-4-10-3-2-9(8)11/h2-6H,1H3
• InChI Key： KFIHPDWYJDXDOB-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C)C2C=CN=CC=21

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Additional information on 1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde

Exploring the Properties and Applications of 1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde (CAS No. 119910-38-2)

1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde (CAS No. 119910-38-2) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrrolopyridine derivative is characterized by its unique molecular structure, combining a pyrrole ring fused with a pyridine ring, and an aldehyde functional group at the 3-position. The presence of the methyl group at the 1-position enhances its stability and reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for heterocyclic aldehydes like 1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde has surged due to their applications in drug discovery and development. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and biologically active compounds. Its structural motif is frequently explored in the design of kinase inhibitors, which are pivotal in treating diseases such as cancer and inflammatory disorders. The compound's aldehyde group also allows for further functionalization, enabling the creation of diverse derivatives with tailored properties.

The synthesis of 1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These innovations align with the growing trend toward green chemistry and sustainable practices in the chemical industry, addressing concerns about environmental impact and resource conservation.

Beyond pharmaceuticals, 1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde finds utility in materials science, particularly in the development of organic electronic materials. Its conjugated system and electron-rich nature make it a candidate for optoelectronic applications, such as organic light-emitting diodes (OLEDs) and sensors. This aligns with the increasing focus on smart materials and flexible electronics, which are revolutionizing industries from healthcare to consumer electronics.

Analytical characterization of 1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde is crucial for ensuring its purity and quality. Techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed. These methods are essential for researchers and manufacturers who rely on precise data to validate the compound's identity and suitability for specific applications.

The growing interest in 1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde is reflected in its frequent appearance in scientific literature and patent filings. Its potential as a key intermediate in the synthesis of novel therapeutics and advanced materials continues to drive research efforts. As the scientific community explores new frontiers in drug design and functional materials, compounds like this will undoubtedly play a pivotal role in shaping future innovations.

For researchers and industry professionals seeking reliable sources of 1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde, it is essential to partner with reputable suppliers who adhere to stringent quality standards. Proper storage and handling are also critical to maintaining the compound's integrity, ensuring consistent performance in experimental and industrial settings.

In conclusion, 1-Methyl-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde (CAS No. 119910-38-2) represents a fascinating intersection of chemistry, biology, and materials science. Its versatility and potential for innovation make it a compound worth watching as scientific advancements continue to unfold. Whether in the lab or in commercial applications, this pyrrolopyridine derivative exemplifies the power of molecular design in addressing contemporary challenges.